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Compound of Interest

Compound Name: Asafan

Cat. No.: B1665183 Get Quote

Despite a comprehensive search of available scientific literature and databases, "Asafan" does

not appear to be a recognized medication or research compound with established

pharmacodynamic data. The information required to generate an in-depth technical guide,

including quantitative data, experimental protocols, and signaling pathways, is not publicly

available.

A search of the PubChem database reveals a compound named "Asafan" with the chemical

formula C26H33Cl2N3O4[1]. However, this entry lacks any associated data regarding its

biological activity, mechanism of action, or therapeutic use. Further searches for "Asafan" in

relation to pharmacodynamics, clinical trials, or its mechanism of action did not yield any

relevant results.

It is possible that "Asafan" may be a typographical error for another drug. For instance,

"Ansofaxine" is an antidepressant that acts as a serotonin-norepinephrine-dopamine reuptake

inhibitor[2]. Additionally, searches for "ASAF" yielded information about a clinical trial for atrial

fibrillation, but this is an acronym and not the name of a compound[3].

Without any substantive data on the pharmacodynamics of a compound specifically named

"Asafan," it is not possible to fulfill the request for a detailed technical guide, including data

tables and visualizations of signaling pathways. Researchers, scientists, and drug development

professionals seeking information on this topic should first verify the correct name and

existence of the compound of interest.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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